3-chloro-5,6-dimethyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrazin-2-amine
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of a suitable pyrazine derivative with a tetrahydronaphthalenyl group. The exact method would depend on the specific substituents on the pyrazine ring .Molecular Structure Analysis
The molecular structure of this compound would be determined by the positions of the substituents on the pyrazine ring and the tetrahydronaphthalenyl group. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the structure .Chemical Reactions Analysis
The chemical reactions of this compound would depend on the reactivity of the pyrazine ring and the tetrahydronaphthalenyl group. Pyrazines can undergo a variety of reactions, including electrophilic and nucleophilic substitutions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-5,6-dimethyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrazin-2-amine involves the reaction of 3-chloro-5,6-dimethylpyrazin-2-amine with 1,2,3,4-tetrahydronaphthalene in the presence of a suitable catalyst.", "Starting Materials": [ "3-chloro-5,6-dimethylpyrazin-2-amine", "1,2,3,4-tetrahydronaphthalene" ], "Reaction": [ "To a stirred solution of 3-chloro-5,6-dimethylpyrazin-2-amine in a suitable solvent, add 1,2,3,4-tetrahydronaphthalene and a suitable catalyst.", "Heat the reaction mixture to a suitable temperature and stir for a suitable time.", "Cool the reaction mixture and filter the solid product.", "Wash the solid product with a suitable solvent and dry to obtain the desired compound." ] } | |
CAS RN |
1488082-63-8 |
Product Name |
3-chloro-5,6-dimethyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyrazin-2-amine |
Molecular Formula |
C16H18ClN3 |
Molecular Weight |
287.8 |
Purity |
95 |
Origin of Product |
United States |
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